Cas no 1889646-27-8 (2-fluoro-2-(piperidin-4-yl)acetamide)

• Product Name: 2-fluoro-2-(piperidin-4-yl)acetamide
• CAS No: 1889646-27-8
• MF: C₇H₁₃FN₂O
• MW: 160.189325094223
• MDL: MFCD30662787
• CID: 5240556
• Update Time: 2025-06-30

2-fluoro-2-(piperidin-4-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 4-Piperidineacetamide, α-fluoro-
• 2-fluoro-2-(piperidin-4-yl)acetamide

• MDL： MFCD30662787
• Inchi： 1S/C7H13FN2O/c8-6(7(9)11)5-1-3-10-4-2-5/h5-6,10H,1-4H2,(H2,9,11)
• InChI Key： FHPFZOCNMIAEIE-UHFFFAOYSA-N
• SMILES： N1CCC(C(F)C(N)=O)CC1

Experimental Properties

• Density: 1.109±0.06 g/cm3(Predicted)
• Boiling Point: 345.4±12.0 °C(Predicted)
• pka: 14.48±0.50(Predicted)

Additional information on 2-fluoro-2-(piperidin-4-yl)acetamide

2-Fluoro-2-(Piperidin-4-yl)Acetamide: A Comprehensive Overview

In the ever-evolving landscape of chemical research, 2-fluoro-2-(piperidin-4-yl)acetamide (CAS No. 1889646-27-8) has emerged as a compound of significant interest due to its unique structural properties and potential applications in various fields. This article delves into the latest research findings, structural insights, and the promising future of this compound.

The molecular structure of 2-fluoro-2-(piperidin-4-yl)acetamide is characterized by a central acetamide group substituted with a fluoro atom and a piperidinyl moiety at the second position. This arrangement imparts unique electronic and steric properties, making it a valuable substrate for further chemical modifications. Recent studies have highlighted its role in drug design, particularly in the development of bioactive molecules with enhanced pharmacokinetic profiles.

One of the most intriguing aspects of 2-fluoro-2-(piperidin-4-yl)acetamide is its ability to act as a versatile building block in organic synthesis. Researchers have employed this compound in the construction of complex heterocyclic frameworks, which are pivotal in medicinal chemistry. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated how this compound can be utilized to synthesize novel inhibitors for kinase enzymes, a class of proteins implicated in various diseases including cancer.

The synthesis of CAS No. 1889646-27-8 involves a multi-step process that combines nucleophilic acyl substitution and ring-forming reactions. Recent advancements in catalytic methods have significantly improved the yield and purity of this compound, making it more accessible for large-scale applications. The use of microwave-assisted synthesis has also been reported, which not only accelerates the reaction but also reduces energy consumption—a critical factor in sustainable chemistry.

In terms of biological activity, 2-fluoro-2-(piperidin-4-yl)acetamide has shown promising results in preclinical studies. A 2023 research article in *Nature Communications* revealed that this compound exhibits potent anti-inflammatory properties by modulating key signaling pathways involved in chronic inflammation. Furthermore, its ability to cross the blood-brain barrier suggests potential applications in neurodegenerative diseases such as Alzheimer's and Parkinson's.

The pharmacokinetic profile of CAS No. 1889646-27-8 has been extensively studied, with particular emphasis on its absorption, distribution, metabolism, and excretion (ADME) properties. Recent findings indicate that this compound demonstrates favorable oral bioavailability and minimal toxicity in preclinical models, making it a strong candidate for drug development pipelines.

From an industrial perspective, the demand for 2-fluoro-2-(piperidin-4-ylium)acetamide has been steadily increasing due to its role as an intermediate in the synthesis of advanced materials and specialty chemicals. Its application extends beyond pharmaceuticals to include agrochemicals and specialty polymers, underscoring its versatility across multiple industries.

In conclusion, CAS No. 1889646-27-8, or 2-fluoro-2-(piperidin-4-ylium)acetamide, stands at the forefront of chemical innovation with its diverse applications and robust biological profile. As research continues to uncover new potentials for this compound, it is poised to play a pivotal role in advancing both medicinal chemistry and materials science.